Cas no 1354937-95-3 (5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde)

• Product Name: 5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde
• CAS No: 1354937-95-3
• MF: C₁₀H₄Cl₂FNO₂
• MW: 260.048664093018
• MDL: MFCD21335055
• CID: 4696319
• Update Time: 2025-10-31

5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde

• MDL： MFCD21335055
• Inchi： 1S/C10H4Cl2FNO2/c11-5-1-2-6(8(13)3-5)9-7(4-15)10(12)16-14-9/h1-4H
• InChI Key： LPMCKLIZNRLWBQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C2C=CC(=CC=2F)Cl)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 43.1

Additional information on 5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde

Introduction to 5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde (CAS No. 1354937-95-3) and Its Emerging Applications in Chemical Biology

The compound 5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde (CAS No. 1354937-95-3) represents a fascinating class of heterocyclic aldehydes that have garnered significant attention in the field of chemical biology and drug discovery. Its unique structural features, characterized by a 5-chloro-substituted oxazole core fused with a 4-chloro-2-fluorophenyl group and an aldehyde functionality at the 4-position, endow it with remarkable potential for biological activity. This introduction delves into the compound’s chemical properties, synthetic pathways, and its promising applications in medicinal chemistry, emphasizing recent advancements and future directions.

The molecular framework of 5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde is notable for its combination of electron-withdrawing and electron-donating substituents. The 5-chloro oxazole ring enhances electrophilicity, making it a versatile scaffold for further functionalization, while the fluorine atom in the phenyl ring introduces metabolic stability and modulates bioavailability. The presence of an aldehyde group at the 4-position provides a reactive site for condensation reactions, enabling the synthesis of diverse derivatives such as Schiff bases and heterocyclic compounds. These structural attributes have positioned this compound as a valuable building block in the development of novel therapeutic agents.

Recent studies have highlighted the compound’s potential in targeting various biological pathways. For instance, research has demonstrated its inhibitory effects on enzymes involved in cancer metabolism, such as lactate dehydrogenase (LDH) and pyruvate kinase M2 (PKM2). The 5-chloro oxazole moiety has been shown to interact with specific amino acid residues in these enzymes, disrupting their catalytic activity and thereby impairing tumor growth. Additionally, the fluorophenyl group has been implicated in enhancing binding affinity to target proteins due to its ability to form hydrophobic interactions and π-stacking interactions. These findings underscore the compound’s promise as a lead molecule for anticancer drug development.

The synthesis of 5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. A common approach begins with the condensation of 2-aminothiophene with chlorinated phenylacetaldehyde derivatives under acidic conditions to form the oxazole core. Subsequent chlorination and fluorination steps introduce the key substituents at the phenyl ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have further refined this process, enabling higher yields and improved purity. These advancements underscore the growing sophistication of synthetic strategies in accessing complex heterocyclic compounds like this one.

In drug discovery pipelines, this compound has been explored for its antimicrobial properties against resistant strains of bacteria. The aldehyde group serves as a precursor for generating Schiff bases that exhibit potent antibacterial activity by interfering with bacterial cell wall synthesis and DNA replication. Preliminary studies have also investigated its role in modulating inflammatory pathways by inhibiting key cytokines such as TNF-α and IL-6. The structural motif shared by this compound with other bioactive molecules suggests that it may serve as a scaffold for designing next-generation therapeutics targeting chronic inflammatory diseases.

The pharmacokinetic profile of 5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde is another critical aspect that has been examined in recent research. Studies using computational modeling have predicted favorable solubility and bioavailability parameters due to the balance between lipophilicity and polar surface area provided by its structure. Additionally, metabolic stability assays have revealed that the compound undergoes minimal degradation under physiological conditions, suggesting potential for long-lasting therapeutic effects. These attributes make it an attractive candidate for further optimization into a drug candidate.

Future research directions for this compound include exploring its role in neurodegenerative diseases such as Alzheimer’s disease (AD) and Parkinson’s disease (PD). The oxazole ring has been identified as a key pharmacophore in several neuroprotective agents due to its ability to cross the blood-brain barrier and interact with neuronal receptors. Preliminary experiments have shown that derivatives of this compound can inhibit amyloid-beta aggregation—a hallmark pathological feature of AD—while also protecting dopaminergic neurons from oxidative stress associated with PD. These findings open new avenues for therapeutic intervention.

The integration of machine learning (ML) and artificial intelligence (AI) into drug discovery has accelerated the identification of novel bioactive molecules like 5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde. Predictive models have been developed to screen large chemical libraries for compounds with similar structural motifs, enabling high-throughput virtual screening (HTVS). These computational tools have identified promising derivatives with enhanced potency against disease targets while minimizing off-target effects. Such innovations are revolutionizing how new drugs are discovered and developed.

In conclusion,5-Chloro-3-(4-chloro-2-fluorophenyl)-1,2-oxazole-4-carbaldehyde (CAS No. 1354937-95-3) stands out as a versatile scaffold with significant potential across multiple therapeutic areas including oncology,infectious diseases, inflammation,and neurodegeneration. Its unique structural features—comprising a 5-chloro oxazole ring, a fluorophenyl group, and an aldehyde moiety—make it an ideal candidate for further medicinal chemistry exploration. As synthetic methodologies continue to evolve alongside advances in computational biology,this compound is poised to play an increasingly pivotal role in shaping future therapeutic strategies.